Cas no 1545025-47-5 (2-Amino-5-fluoro-3-methoxybenzonitrile)

• Product Name: 2-Amino-5-fluoro-3-methoxybenzonitrile
• CAS No: 1545025-47-5
• MF: C₈H₇FN₂O
• MW: 166.152384996414
• CID: 6789994
• PubChem ID: 82014477
• Update Time: 2026-03-12

2-Amino-5-fluoro-3-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-fluoro-3-methoxybenzonitrile
• DB-116580
• SCHEMBL15633498
• AT11352
• AKOS020997132
• 1545025-47-5
• MFCD24283971
• XGHHLTAKRWUKQX-UHFFFAOYSA-N
• 2-Amino-5-fluoro-3-methoxybenzonitrile

• Inchi： 1S/C8H7FN2O/c1-12-7-3-6(9)2-5(4-10)8(7)11/h2-3H,11H2,1H3
• InChI Key： XGHHLTAKRWUKQX-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C(=C(C=1)OC)N

Computed Properties

• Exact Mass: 166.05424101g/mol
• Monoisotopic Mass: 166.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59Ų